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Compound of Interest

Compound Name: AZD9496 deacrylic acid phenol

Cat. No.: B2837353 Get Quote

Introduction

AZD9496 is a potent, orally bioavailable selective estrogen receptor degrader (SERD)

investigated for its potential in treating ER-positive breast cancer.[1][2] Due to its high potency

and classification as a potentially hazardous compound, establishing rigorous disposal

procedures is essential to ensure the safety of laboratory personnel and prevent environmental

contamination. This guide provides detailed, step-by-step instructions for the proper disposal of

AZD9496, its solutions, and contaminated labware. The procedures outlined are based on

guidelines for handling potent pharmaceutical compounds and specific safety data sheet (SDS)

recommendations.

Hazard Identification and Risk Assessment
Before handling, it is crucial to understand the risks associated with AZD9496. As a potent

compound, it can have significant physiological effects at low concentrations.[3][4] The primary

risks involve accidental exposure through inhalation, ingestion, or skin contact. Long-term

exposure to estrogen-like compounds has been associated with adverse effects on the

reproductive system.[5]
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Property Value Source

CAS Number 1639042-08-2 [1][6][7]

Molecular Formula C25H25F3N2O2 [6][7]

Molecular Weight 442.48 g/mol [6][7]

Appearance Crystalline solid [7]

Solubility Soluble in DMSO; not in water. MedChemExpress SDS

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure risk during all stages of handling and

disposal.

PPE Item Specification

Gloves

Double-gloving with nitrile gloves is

recommended. Change immediately after

contact.

Eye Protection Chemical splash goggles or a face shield.

Lab Coat

A fully buttoned lab coat is required. A

disposable gown is recommended for handling

larger quantities.

Respiratory Protection

A NIOSH-approved respirator may be necessary

if there is a risk of aerosolization or dust

generation.

Disposal Procedures
All waste containing AZD9496 must be treated as hazardous chemical waste.[8] Do not

dispose of any AZD9496 waste down the drain or in regular trash.

Experimental Protocol: Waste Segregation and Collection
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Establish a Designated Waste Area: Clearly label a specific area within the laboratory,

preferably inside a chemical fume hood, for the accumulation of AZD9496 waste.

Use Designated Waste Containers:

Solid Waste: Collect all contaminated solid materials (e.g., pipette tips, tubes, gloves,

bench paper, empty vials) in a dedicated, puncture-proof container lined with a heavy-duty

plastic bag.[8] The container must be clearly labeled as "Hazardous Waste: AZD9496" and

include the appropriate hazard symbols.

Liquid Waste: Collect all liquid waste containing AZD9496 (e.g., unused solutions, solvent

rinses) in a dedicated, leak-proof, and chemically compatible container (e.g., glass or

polyethylene). The container must be kept closed when not in use and clearly labeled as

"Hazardous Waste: AZD9496" with the solvent composition (e.g., "in DMSO").

Rinsing Glassware:

For reusable glassware, the first rinse should be done with a small amount of the

appropriate solvent (e.g., DMSO, ethanol).

This first rinseate must be collected and disposed of as hazardous liquid waste.[8]

Subsequent rinses can follow standard laboratory procedures.

Handling Spills:

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).

Carefully collect the absorbed material and place it in the designated solid hazardous

waste container.

Clean the spill area thoroughly with soap and water. All cleaning materials must also be

disposed of as hazardous solid waste.

Waste Disposal Workflow Diagram
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Caption: Workflow for the safe segregation and disposal of AZD9496 waste.

Final Disposal Logistics
Labeling: Ensure all waste containers are accurately and fully labeled with "HAZARDOUS

WASTE," the full chemical name "AZD9496," the CAS number (1639042-08-2), the specific

contents (including solvents and concentrations), and the Principal Investigator's name and

contact information.[8]

Storage: Store sealed waste containers in a designated and secure Satellite Accumulation

Area (SAA) until they are ready for pickup. This area should be away from incompatible
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materials.

Pickup and Removal: Contact your institution's Environmental Health and Safety (EHS)

office to schedule a pickup for the hazardous waste.[8] Follow all institutional procedures for

waste manifest and handoff.

Ultimate Disposal: AZD9496 waste, as a potent pharmaceutical compound, is typically

disposed of via high-temperature incineration by a licensed hazardous waste contractor to

ensure complete destruction.[8][9]

By adhering to these procedures, researchers can effectively manage the risks associated with

AZD9496 and ensure its safe and compliant disposal. Always consult your institution's specific

EHS guidelines, as local regulations may vary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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